Cas no 392246-65-0 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide
• CAS No: 392246-65-0
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 6467122
• Update Time: 2025-10-28

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide
• N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-3,4-dimethylbenzamide
• Benzamide, N-[4-(2,4-dimethylphenyl)-2-thiazolyl]-3,4-dimethyl-

• Inchi： 1S/C20H20N2OS/c1-12-5-8-17(15(4)9-12)18-11-24-20(21-18)22-19(23)16-7-6-13(2)14(3)10-16/h5-11H,1-4H3,(H,21,22,23)
• InChI Key： UKDDRDIDLHSOSU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)(=O)C1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• pka: 7.34±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide

Professional Introduction to N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide (CAS No. 392246-65-0)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 392246-65-0, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates several key features that contribute to its potential applications in drug development and medicinal chemistry.

The chemical name of this compound provides a detailed insight into its molecular architecture. The presence of the N-4-(2,4-dimethylphenyl) moiety suggests the incorporation of a dimethyl-substituted biphenyl ring, which is known for its stability and interaction capabilities with biological targets. Additionally, the 1,3-thiazol-2-yl group introduces a heterocyclic framework that is commonly found in bioactive molecules. This thiazole ring is renowned for its role in various pharmacological activities, including antimicrobial and anti-inflammatory effects. The final component, 3,4-dimethylbenzamide, further enriches the compound's structural complexity and suggests potential interactions with enzymes and receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate heterocyclic scaffolds. The thiazole ring, in particular, has been extensively studied for its pharmacological properties. Research has demonstrated that thiazole derivatives can exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral effects. The incorporation of the 1,3-thiazol-2-yl group in N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide may contribute to its ability to interact with biological targets in a similar manner.

The dimethyl-substituted biphenyl ring (N-4-(2,4-dimethylphenyl)) adds another layer of complexity to the compound's structure. Biphenyl derivatives are known for their stability and ability to engage in π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the compound towards specific receptors or enzymes. The dimethyl groups on the biphenyl ring may further modulate these interactions by influencing the electronic properties and spatial orientation of the molecule.

The benzamide moiety (3,4-dimethylbenzamide) is another critical component of this compound that contributes to its potential bioactivity. Benzamides are widely recognized for their role as pharmacophores in various drug molecules. They can interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of methyl groups at the 3 and 4 positions of the benzene ring may enhance the solubility and metabolic stability of the compound, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the importance of structural diversity in drug discovery efforts. Compounds like N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide exemplify this principle by combining multiple pharmacophoric elements into a single molecular framework. This approach can lead to the identification of novel drug candidates with enhanced potency and selectivity. The unique combination of a thiazole ring, a dimethyl-substituted biphenyl ring, and a benzamide moiety makes this compound a promising candidate for further investigation.

In conclusion, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3,4-dimethylbenzamide (CAS No. 392246-65-0) is a structurally complex organic compound with significant potential in pharmaceutical chemistry. Its molecular architecture incorporates several key features that contribute to its bioactivity and therapeutic potential. The presence of heterocyclic scaffolds such as the thiazole ring and functional groups like benzamides enhances its interaction capabilities with biological targets. Further research is warranted to explore its full spectrum of biological activities and potential applications in drug development.